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Compound of Interest

Compound Name: PNU-101603

Cat. No.: B2534268

For Researchers, Scientists, and Drug Development Professionals

Introduction

PNU-101603 is the active sulfoxide metabolite of Sutezolid (PNU-100480), an oxazolidinone
antibiotic.[1] Oxazolidinones represent a critical class of antibiotics that inhibit bacterial protein
synthesis, making them effective against a range of pathogenic bacteria, most notably
multidrug-resistant strains.[2] PNU-101603, in conjunction with its parent compound, has
demonstrated significant activity, particularly against Mycobacterium tuberculosis.[1][2] These
application notes provide detailed protocols for determining the Minimum Inhibitory
Concentration (MIC) of PNU-101603, primarily focusing on M. tuberculosis, and offer insights
into its mechanism of action.

Mechanism of Action

PNU-101603 is a member of the oxazolidinone class of antibiotics, which act by inhibiting the
initiation of protein synthesis in bacteria. This is achieved through binding to the 50S ribosomal
subunit at the peptidyl transferase center (PTC). This binding event interferes with the proper
positioning of the initiator tRNA (fMet-tRNA), preventing the formation of the initiation complex,
which is a critical step in protein synthesis. This unique mechanism of action means there is no
cross-resistance with other classes of protein synthesis inhibitors.
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PNU-101603

Initiator tRNA (fMet-tRNA)
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Prepare PNU-101603
Stock Solution (10 mg/mL in DMSO)

Perform Serial Dilutions of PNU-101603 Prepare M. tuberculosis
in 96-well plate (4.0 to 0.062 pg/mL) Inoculum (1:100 dilution of positive MGIT)

Prepare Growth and
Sterility Controls

Inoculate Wells with
Bacterial Suspension

Incubate Plate at 37°C

Read Results when
Growth Control is Positive

Determine MIC
(Lowest concentration with no growth)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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